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Compound of Interest

Compound Name: Cyanine3.5 NHS ester

Cat. No.: B606859 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Cyanine3.5 NHS ester is publicly

available. This guide has been compiled using data from product information sheets for

Cyanine3.5 NHS ester and a Safety Data Sheet for the closely related compound, Cyanine3

(Cy3) NHS ester.[1] The safety precautions and data presented are based on the structural and

chemical similarities between these compounds and should be considered a comprehensive

but precautionary guide. Researchers should always consult the specific documentation

provided by their supplier and perform their own risk assessment before use.

Chemical Identification and Properties
Cyanine3.5 N-hydroxysuccinimide (NHS) ester is a reactive, red fluorescent dye used for the

covalent labeling of primary and secondary amines in biomolecules such as proteins, peptides,

and oligonucleotides.[2][3][4] Its fluorescence emission lies between that of Cyanine3 and

Cyanine5.[5][6] The NHS ester moiety reacts with amine groups under mild conditions to form a

stable amide bond.

Table 1: Physical and Chemical Properties of Cyanine3.5 NHS Ester
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Property Value Source

CAS Number 2231670-85-0 [2][3]

Molecular Formula C₄₂H₄₄N₃BF₄O₄ [2][3]

Molecular Weight 741.62 g/mol [2][3]

Appearance Dark purple solid / powder [2][3]

Excitation Max. ~591 nm [2][3]

Emission Max. ~604 nm [2][3]

Extinction Coeff. 116,000 M⁻¹cm⁻¹ [2][3]

Quantum Yield ~0.35 [2][3]

Solubility

Soluble in organic solvents

(DMF, DMSO,

Dichloromethane); Insoluble in

water.

[2][3]

Hazard Identification and Classification
Based on the SDS for the analogous Cy3 NHS ester, Cyanine3.5 NHS ester is not classified

as a hazardous substance or mixture under the Globally Harmonized System (GHS).[1]

However, as with any laboratory chemical for which toxicological properties have not been fully

investigated, it should be handled with care. Potential hazards include:

Skin and Eye Irritation: May cause irritation upon contact.

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

Allergic Reaction: May cause an allergic skin reaction.[7]

Harmful if Swallowed/Inhaled/Absorbed: May be harmful if ingested, inhaled, or absorbed

through the skin.[7]

The workflow for hazard identification and subsequent action is outlined below.
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Potential Hazards Associated Risks Preventative Actions

Skin/Eye Contact Irritation

Inhalation of Dust Respiratory
Tract Irritation

Ingestion Unknown Systemic
Effects

Wear PPE
(Gloves, Goggles)

Use in Ventilated
Area / Fume Hood

Practice Good
Lab Hygiene
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Spill Occurs

Evacuate Personnel
to Safe Area

Ensure Adequate
Ventilation

Wear Full PPE
(Gloves, Goggles,

Lab Coat, Respirator)

Prevent Further Leakage
(if safe to do so)

Absorb Spill with
Inert Material

(e.g., diatomite)

Collect Material into a
Closed, Suitable Container

for Disposal

Decontaminate Surfaces
with Alcohol or other

Suitable Solvent

Dispose of Waste
According to Regulations

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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